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Compound of Interest

Compound Name: NS 1738

Cat. No.: B1680092 Get Quote

Introduction
NS 1738 is a potent and selective positive allosteric modulator (PAM) of the α7 nicotinic

acetylcholine receptor (nAChR).[1] It enhances the receptor's response to its endogenous

ligand, acetylcholine, rather than directly activating the receptor itself.[1] This compound has

been utilized in research to investigate the role of α7 nAChRs in various physiological

processes, including cognitive function.[1][2] Proper preparation of a stock solution is the

critical first step for ensuring accurate and reproducible results in cell culture-based assays.

This document provides a detailed protocol for the preparation, storage, and handling of NS
1738 stock solutions for in vitro research.

Mechanism of Action: Positive Allosteric Modulation
of α7 nAChR
NS 1738 acts as a Type I PAM, which means it increases the peak amplitude of acetylcholine-

evoked currents without significantly affecting the desensitization kinetics of the α7 nAChR.[3]

[4] This modulation enhances the overall efficacy of acetylcholine at the receptor. The effective

concentration (EC50) for this potentiation is approximately 3.4 μM in Xenopus oocyte

expression systems.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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